Cas no 1805241-18-2 (2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methoxypyridine)

• Product Name: 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methoxypyridine
• CAS No: 1805241-18-2
• MF: C₈H₇Br₂F₂NO
• MW: 330.952087640762
• CID: 4862954
• Update Time: 2025-06-14

2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C8H7Br2F2NO/c1-14-6-4(3-9)2-5(8(11)12)13-7(6)10/h2,8H,3H2,1H3
• InChI Key： UEFIYJHYYUBVML-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=NC(=C1OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methoxypyridine

Recent Advances in the Study of 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methoxypyridine (CAS: 1805241-18-2)

2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methoxypyridine (CAS: 1805241-18-2) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activities, positioning it as a promising scaffold for the design of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methoxypyridine, highlighting its versatility as a building block for the construction of more complex molecules. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. The study also investigated the compound's stability under various conditions, providing valuable insights for its handling and storage in laboratory settings.

In another recent investigation, the compound's potential as a kinase inhibitor was evaluated. Kinases are key targets in the treatment of cancers and inflammatory diseases, and the unique structural features of 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methoxypyridine make it a candidate for selective kinase inhibition. Preliminary in vitro assays demonstrated moderate inhibitory activity against several kinase targets, suggesting the need for further structural optimization to enhance potency and selectivity.

Furthermore, a 2024 study in Bioorganic & Medicinal Chemistry Letters explored the compound's role in the development of PROTACs (Proteolysis Targeting Chimeras). PROTACs are a novel class of therapeutic agents that induce targeted protein degradation, and the bromine and difluoromethyl groups in 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methoxypyridine were found to be critical for the formation of effective protein-ligand interactions. The study reported promising results in the degradation of oncogenic proteins, opening new avenues for cancer therapy.

Despite these advancements, challenges remain in the clinical translation of derivatives based on 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methoxypyridine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include the exploration of novel synthetic routes, the development of more potent analogs, and the evaluation of the compound's efficacy in animal models of disease.

In conclusion, 2-Bromo-4-(bromomethyl)-6-(difluoromethyl)-3-methoxypyridine (CAS: 1805241-18-2) represents a valuable chemical entity with diverse applications in medicinal chemistry. Continued research efforts are expected to unlock its full potential, contributing to the discovery of next-generation therapeutics.